Cas no 1190-93-8 (S-Acetylthioacetic Acid)

• Product Name: S-Acetylthioacetic Acid
• CAS No: 1190-93-8
• MF: C₄H₆O₃S
• MW: 134.153640270233
• MDL: MFCD00021763
• CID: 161318
• PubChem ID: 253659889
• Update Time: 2025-04-19

S-Acetylthioacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(acetylthio)-
• Acetylthioglycolic Acid
• (Acetylthio)acetic Acid
• S-Acetylthioacetic Acid
• 2-(Acetylthio)acetic acid
• 2-acetylsulfanylacetic acid
• S-Acetyl-2-mercaptoacetic acid,S-Acetylthioglycolic acid
• Aceticacid, (acetylthio)- (9CI)
• Acetic acid, mercapto-, acetate (6CI,7CI,8CI)
• Acetic acid, thio-, S-ester with mercaptoacetic acid (8CI)
• 2-Acetylthioacetic acid
• S-Acetyl-2-mercaptoacetic acid
• S-Acetylmercaptoacetic acid
• S-Acetylthioglycolic acid
• Mercaptoacetic acid acetate
• Thioacetic acid S-ester with mercaptoacetic acid
• (Acetylthio)aceticacid
• Acetic acid, (acetylthio)-
• Acetic acid, 2-(acetylthio)-
• Acetylmercaptoacetic acid
• Acetic acid, mercapto-, acetate
• acetylmercaptoaceticacid
• (acetylthio)-aceticaci
• acetylmercapto-aceticaci
• mercapto-aceticaciacetate
• r
• QSBWDKUBOZHGOU-UHFFFAOYSA-N
• DTXSID0061587
• H12044
• FT-0661385
• AKOS006227915
• MFCD00021763
• CHEMBL3793817
• CS-0083252
• 2-(Acetylthio)acetic acid, >=90%
• 1190-93-8
• acetylsulfanyl-acetic acid
• AS-59425
• 2-(Acetylthio)aceticacid
• USAF EK-P-5430
• NS00023834
• SCHEMBL426229
• J-506184
• 2-(acetylsulfanyl)acetic acid
• EINECS 214-725-7
• SY013048
• BRN 1753984
• 4-03-00-00610 (Beilstein Handbook Reference)
• ACETIC ACID, ACETYLMERCAPTO-
• A2621
• 3-Thiapentanoic acid, 4-oxo-

• MDL： MFCD00021763
• Inchi： 1S/C4H6O3S/c1-3(5)8-2-4(6)7/h2H2,1H3,(H,6,7)
• InChI Key： QSBWDKUBOZHGOU-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(=O)O
• BRN： 1753984

Computed Properties

• Exact Mass: 134.00400
• Monoisotopic Mass: 134.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 79.7

Experimental Properties

• Color/Form: Yellow oily liquid.
• Density: 1.337
• Boiling Point: 160°C/20mmHg(lit.)
• Flash Point: 106 ºC
• Refractive Index: 1.4902
• PSA: 79.67000
• LogP: 0.35070
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

S-Acetylthioacetic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• RTECS：AF1665000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters